Cas no 2680704-59-8 (2,2-Difluoro-2-[3-hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]acetic acid)

• Product Name: 2,2-Difluoro-2-[3-hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]acetic acid
• CAS No: 2680704-59-8
• MF: C₈H₈F₅NO₄
• MW: 277.145440101624
• CID: 5942566
• PubChem ID: 165919828
• Update Time: 2025-06-11

2,2-Difluoro-2-[3-hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284847
• 2,2-difluoro-2-[3-hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]acetic acid
• 2680704-59-8
• 2,2-Difluoro-2-[3-hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]acetic acid

• Inchi： 1S/C8H8F5NO4/c9-7(10,5(16)17)6(18)1-2-14(3-6)4(15)8(11,12)13/h18H,1-3H2,(H,16,17)
• InChI Key： SPDRHXIYQPHPLZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1(CN(C(C(F)(F)F)=O)CC1)O)F

Computed Properties

• Exact Mass: 277.03734855g/mol
• Monoisotopic Mass: 277.03734855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2,2-Difluoro-2-[3-hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]acetic acid

Introduction to 2,2-Difluoro-2-[3-hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]acetic acid (CAS No. 2680704-59-8)

2,2-Difluoro-2-[3-hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]acetic acid, identified by its CAS number 2680704-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fluoro-substituted functional groups and a pyrrolidine core. The presence of multiple fluorine atoms and acetyl groups in its molecular structure imparts unique chemical properties that make it a promising candidate for various biochemical applications.

The significance of this compound lies in its potential role as a key intermediate in the synthesis of biologically active molecules. Specifically, the pyrrolidine moiety is a common pharmacophore found in numerous drugs, contributing to their binding affinity and metabolic stability. The incorporation of fluoro-substituents further enhances the compound's pharmacological profile by modulating electronic and steric interactions with biological targets. This structural design has been widely explored in the development of novel therapeutic agents targeting neurological disorders, infectious diseases, and metabolic conditions.

In recent years, the pharmaceutical industry has placed increasing emphasis on the use of fluorinated compounds due to their ability to improve drug efficacy and bioavailability. The trifluoroacetyl group in this molecule is particularly noteworthy, as it introduces a high degree of lipophilicity while maintaining metabolic stability. This characteristic is crucial for designing drugs that can effectively cross biological membranes and exhibit prolonged half-lives in vivo. Furthermore, the hydroxy group at the 3-position of the pyrrolidine ring provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

Current research in medicinal chemistry has demonstrated that modifications to the pyrrolidine scaffold can significantly influence the pharmacokinetic behavior of drugs. For instance, studies have shown that fluorinated pyrrolidines exhibit enhanced binding affinity to enzymes and receptors involved in disease pathways. The compound 2680704-59-8 serves as a valuable building block for exploring such structural modifications. Its versatile reactivity allows chemists to introduce additional functional groups or link it to other pharmacophores, thereby expanding its utility in drug discovery programs.

The synthesis of 2,2-Difluoro-2-[3-hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed to achieve high yields and purity. The presence of multiple stereocenters in the pyrrolidine ring necessitates careful optimization to ensure enantiopurity, which is critical for pharmaceutical applications where stereochemistry can significantly impact biological activity.

From a biochemical perspective, this compound has shown promise in preclinical studies as a modulator of enzyme activity. Specifically, it has been investigated for its potential role in inhibiting enzymes involved in inflammatory pathways and metabolic disorders. The fluoro-substituents enhance binding interactions with target enzymes by improving hydrophobicity and electronic effects. Additionally, the trifluoroacetyl group contributes to stability against hydrolysis, making it an ideal candidate for long-term therapeutic applications.

The growing interest in fluorinated compounds has also spurred advancements in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of 2680704-59-8. These analytical methods provide critical insights into molecular conformation and interactions with biological targets, which are essential for optimizing drug design.

In conclusion, 2,2-Difluoro-2-[3-hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]acetic acid (CAS No. 2680704-59-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its role as an intermediate in drug synthesis underscores its importance in developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a crucial role in future medical innovations.